Cas no 309942-73-2 (1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea)

• Product Name: 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea
• CAS No: 309942-73-2
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• MDL: MFCD01185453
• CID: 1025644
• PubChem ID: 2867709
• Update Time: 2025-07-23

1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-((tetrahydrofuran-2-yl)methyl)thiourea
• 1-(oxolan-2-ylmethyl)-3-phenylthiourea
• 1-phenyl-3-(tetrahydrofuran-2-ylmethyl)thiourea
• AC1MF8GT
• CBMicro_032866
• CTK8B8626
• HMS2634D05
• N-phenyl-N'-(tetrahydro-2-furanylmethyl)thiourea
• BIM-0032887.P001
• Z45795274
• WAY-220526
• Thiourea, N-phenyl-N'-[(tetrahydro-2-furanyl)methyl]-
• 3-(OXOLAN-2-YLMETHYL)-1-PHENYLTHIOUREA
• MFCD01185453
• AKOS000581423
• CHEMBL1326288
• SMR000281553
• 3-[(oxolan-2-yl)methyl]-1-phenylthiourea
• AKOS016288354
• SR-01000575342-1
• HMS3360H06
• MLS000711786
• SR-01000575342
• 309942-73-2
• CS-0206850
• 1-((Tetrahydrofuran-2-yl)methyl)-3-phenylthiourea
• BS-4446
• DTXSID40386633
• SCHEMBL5445696
• STK808307
• 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea

• MDL： MFCD01185453
• Inchi： 1S/C12H16N2OS/c16-12(13-9-11-7-4-8-15-11)14-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H2,13,14,16)
• InChI Key： CMTZABANHATOHB-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCC1CCCO1

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 358.9±34.0 °C at 760 mmHg
• Flash Point: 229.5±31.5 °C

1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea

Professional Introduction to Compound with CAS No. 309942-73-2 and Product Name: 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea

The compound identified by the CAS number 309942-73-2 and the product name 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a tetrahydrofuran-2-ylmethyl group and a phenylthiourea moiety, which are known for their versatile reactivity and biological significance.

In recent years, the exploration of sulfur-containing heterocycles has been a focal point in medicinal chemistry, particularly due to their role as key pharmacophores in numerous bioactive molecules. The thiourea component in this compound is particularly noteworthy, as it has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. This interaction is often mediated through hydrogen bonding and dipole-dipole interactions, which can modulate the activity of these targets. The presence of the tetrahydrofuran-2-ylmethyl group further enhances the compound's potential by providing a flexible scaffold that can adapt to various binding environments.

Current research in the field of drug discovery has highlighted the importance of structural diversity in lead compounds. The compound in question exemplifies this principle, as its unique combination of functional groups allows for a wide range of possible modifications and derivations. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Additionally, the phenylthiourea moiety is known to exhibit significant binding affinity to certain biological targets, making it a valuable component in the design of inhibitors and activators.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Thiourea derivatives have been shown to interact with neurotransmitter systems, particularly those involving glutamate and GABA receptors. The structural features of 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea suggest that it may be capable of modulating these systems, thereby offering a novel approach to managing conditions such as epilepsy and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on neuronal excitability, making them candidates for further investigation.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of tetrahydrofuran (THF) as a solvent and protecting group is particularly noteworthy, as it provides a stable environment for these reactions to proceed efficiently. THF is also known for its ability to solubilize a wide range of organic compounds, which is beneficial when dealing with complex molecular structures like this one. The synthetic route has been optimized to ensure high yields and purity, which are critical factors in pharmaceutical development.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The ability to modify specific functional groups allows researchers to study the effects of different substituents on biological activity. This approach has led to valuable insights into the structure-activity relationships (SAR) governing the interactions between thiourea derivatives and their targets. Such knowledge is essential for designing more effective drugs with improved efficacy and reduced side effects.

The growing interest in green chemistry principles has also influenced the synthesis of this compound. Efforts have been made to develop more sustainable methodologies that minimize waste and reduce environmental impact. For instance, catalytic processes have been employed to enhance reaction efficiency while reducing the need for harsh reagents or solvents. These advancements align with broader industry trends aimed at promoting sustainable practices in pharmaceutical manufacturing.

Future directions in research involving 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea include exploring its potential in combination therapies. By pairing this compound with other bioactive molecules, researchers may be able to achieve synergistic effects that enhance therapeutic outcomes. Furthermore, computational modeling techniques are being utilized to predict how different modifications will affect the compound's biological activity. These simulations can guide experimental efforts by identifying promising candidates for further testing.

The compound's structural complexity also presents opportunities for developing new analytical methods for its detection and quantification. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been adapted to accurately measure trace amounts of this compound in various matrices. Such methods are crucial for both laboratory research and quality control in pharmaceutical settings.

In summary, the compound identified by CAS number 309942-73-2 and named 1-((tetrahydrofuran-2-yl)methyl)-3-phenylthiourea represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential applications in treating neurological disorders and other conditions, make it a valuable asset in the quest for novel therapeutic agents. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological interactions, and exploring new applications that could benefit human health.